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Compound of Interest

Compound Name: 5-Hexynenitrile

Cat. No.: B081637 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of a primary synthetic pathway for 5-
hexynenitrile, a valuable building block in organic synthesis. The core of this synthesis

involves a two-step process commencing from the readily accessible starting material, 4-

pentyn-1-ol. This guide details the necessary experimental protocols, presents quantitative data

in a clear format, and includes visualizations to elucidate the reaction pathway and workflow.

Synthesis Pathway Overview
The most common and efficient synthesis of 5-hexynenitrile is achieved through a two-step

sequence starting from 4-pentyn-1-ol. This pathway involves the conversion of the hydroxyl

group of the starting alcohol into a better leaving group, typically a tosylate, followed by a

nucleophilic substitution with a cyanide salt.

The overall transformation can be summarized as follows:

4-pentyn-1-ol 4-pentynyl tosylate
 Tosylation (TsCl, Pyridine)

5-hexynenitrile

 Nucleophilic Substitution
(NaCN, DMSO)
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Tetrahydrofurfuryl chloride + 2 NaNH₂ → HC≡C(CH₂)₃OH + 2 NaCl + NH₃
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HC≡C(CH₂)₃OH + TsCl --(Pyridine)--> HC≡C(CH₂)₃OTs + Pyridine·HCl

HC≡C(CH₂)₃OTs + NaCN --(DMSO)--> HC≡C(CH₂)₃CN + NaOTs

Caption: A step-by-step workflow for the synthesis of 5-hexynenitrile.

Characterization of 5-Hexynenitrile
The final product should be characterized to confirm its identity and purity. The following are

key analytical data for 5-hexynenitrile.

Technique Expected Data

¹H NMR (CDCl₃)
δ ~2.5 (t, 2H), ~2.2 (m, 2H), ~1.9 (t, 1H), ~1.8

(m, 2H) ppm

¹³C NMR (CDCl₃) δ ~118, 83, 69, 25, 17, 16 ppm

IR (neat)
ν ~3300 (≡C-H), ~2250 (C≡N), ~2120 (C≡C)

cm⁻¹

Mass Spec (EI) m/z 93 (M⁺), 92, 66, 54

Safety Considerations
Sodium amide is highly reactive and pyrophoric. It reacts violently with water. Handle under

an inert atmosphere.

Liquid ammonia is a corrosive and toxic gas. Work in a well-ventilated fume hood and wear

appropriate personal protective equipment (PPE).

Sodium cyanide is extremely toxic if ingested or if it comes into contact with acids, as it

releases hydrogen cyanide gas. Handle with extreme caution in a well-ventilated fume hood

and wear appropriate PPE. Have a cyanide antidote kit readily available.

p-Toluenesulfonyl chloride is a lachrymator and is corrosive. Handle in a fume hood.

Pyridine is flammable, toxic, and has a strong, unpleasant odor. Work in a well-ventilated

fume hood.
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Dimethyl sulfoxide can increase the rate of skin absorption of other chemicals. Avoid skin

contact.

All reactions should be performed in a well-ventilated fume hood, and appropriate PPE,

including safety glasses, lab coat, and gloves, should be worn at all times.

To cite this document: BenchChem. [An In-depth Technical Guide to the Synthesis of 5-
Hexynenitrile]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b081637#5-hexynenitrile-synthesis-pathway-and-
starting-materials]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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